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Compound of Interest

Compound Name: Diphenyl carbonate

Cat. No.: B091730

An In-depth Technical Guide to the Fundamental Properties of Diphenyl Carbonate for
Researchers

Introduction

Diphenyl carbonate (DPC) is an acyclic carbonate ester with the chemical formula
(CeH50)2CO.[1] It presents as a colorless, crystalline solid and is a crucial compound in both
industrial and research settings.[1][2][3] Primarily, DPC serves as a key monomer, in
conjunction with bisphenol A, for the production of polycarbonate polymers, which are valued
for their high impact resistance and optical clarity.[2][3][4] It is also a product of polycarbonate
decomposition.[1][2] Beyond its role in polymer chemistry, diphenyl carbonate is utilized as a
solvent, plasticizer, and a green, highly reactive carbonyl source in various organic syntheses,
replacing hazardous reagents like phosgene.[3][5][6] This guide provides an in-depth overview
of the fundamental properties, synthesis, applications, and safety protocols for diphenyl
carbonate, tailored for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

The fundamental properties of diphenyl carbonate are summarized in the tables below,
providing a comprehensive reference for researchers.

Table 1: General and Physical Properties
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Property Value Source(s)
IUPAC Name Diphenyl carbonate [718]
CAS Number 102-09-0 [21[7]
Molecular Formula C13H1003 [21[71[8]
Molecular Weight 214.22 g/mol [2][5]
Appearance White crystalline solid/flakes [3][9][10][11]
Melting Point 78-82°C (L1311 2][13][14][15]
Boiling Point 301 - 306 °C [AI3]5Ie0 1 2][13][14][15]
1.1215 g/cm3 at 87 °C[1] 1.272
Density g/cm3 at 14 °C[9] 1.3 g/cm3[13]  [1][9][13][14]
[14]
0.014 Pa at 20 °C[9] 0.002
Vapor Pressure [9][15]
hPa at 25°C[15]
Flash Point 168 °C (closed cup) [9][15][16]
Autoignition Temp. ~620 °C [9][15]

ble 2: Solubili | Partition Coeffici

Property Value Source(s)
Water Solubility Insoluble; ~13 mg/L at 20 °C [11131181191]
Soluble in hot alcohol, ethanol,
diethyl ether, benzene, carbon
Solubility in Organic Solvents tetrachloride, acetic acid, and [L][518][10][17]
aromatic hydrocarbons like
toluene and xylene.
Log Kow (Octanol/Water
3.21-3.28 [9][15][18]

Partition Coefficient)

Table 3: Thermochemical Data
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Property Value Source(s)

Standard Enthalpy of

) -311 + 8.8 kJ/mol [19]
Formation (AfH°gas)
Standard Enthalpy of
) ) -401.4 + 1.9 kd/mol [20]
Formation (AfH°solid)
Enthalpy of Combustion
) -6143.6 = 1.9 kJ/mol [20]
(AcH°®solid)
Enthalpy of Vaporization
80.9 * 0.6 kd/mol [20]
(AvapH®)
Enthalpy of Sublimation
90 £ 8.4 kJ/mol [20]

(AsubH®)

Synthesis and Production

The production of diphenyl carbonate can be achieved through several routes, broadly
categorized into phosgene and non-phosgene methods. The choice of synthesis pathway often
depends on balancing factors like reagent toxicity, reaction efficiency, and environmental
impact.

Phosgene-based Synthesis

The traditional and most significant route for DPC production involves the phosgenation of
phenol.[1][9] This process can be conducted under various conditions, but the net reaction
involves reacting phenol with highly toxic phosgene gas.

Reaction:2 PhOH + COCl2 - (PhO)2CO + 2 HCI[1]

While this method is well-established, the extreme toxicity of phosgene has driven the
development of alternative, greener synthesis routes.[21]

Non-Phosgene Synthesis Routes

To avoid the use of phosgene, several alternative methods have been developed, with
transesterification being the most prominent.
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Oxidative Carbonylation of Phenol: This method uses carbon monoxide and an oxidant.[1]
Reaction:2 PhOH + CO + [O] - (PhO)2CO + H20[1]

Transesterification of Dimethyl Carbonate (DMC): This is considered an ideal,
environmentally friendly process as the raw materials are non-toxic and non-corrosive.[21]
The reaction proceeds in two steps, forming methyl phenyl carbonate (MPC) as an
intermediate, which then undergoes disproportionation or further reaction with phenol to yield
DPC.[21] Reaction 1.CH3OCO2CHs + PhOH - PhOCO2CHs + CHsOHJ1] Reaction 2:2
PhOCO2CHs - (PhO)2CO + CH3OCO2CHs (Disproportionation) or PhOCO2CHs + PhOH -
(PhO)2CO + CHsOH[21] Despite its green credentials, this reaction has unfavorable kinetics
and thermodynamics, often requiring high temperatures which can lead to side reactions like
the methylation of phenol to anisole.[1]

Synthesis Pathways of Diphenyl Carbonate

Non-Phosgene Routes

Phosgene Route Oxidative Carbonylation Transesterification
Phenol (PhOH) Phosgene (COClz) Carbon Monoxide (CO) + [O] Dimethyl Carbonate (DMC)
+2 PhOH -H0 + PhOH

+PhOH
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Caption: Major industrial synthesis routes for diphenyl carbonate.

Key Reactions and Applications

Diphenyl carbonate's reactivity makes it a versatile reagent in organic chemistry and polymer
science.

Polycarbonate Synthesis

The primary application of DPC is in the melt polycondensation process to produce
polycarbonate resins.[1][2] This involves a transesterification reaction with bisphenol A, where
DPC acts as the carbonate source. Phenol is generated as a co-product, which can be
recycled.[2] This non-phosgene method is increasingly favored for producing high-performance
thermoplastics.[2]

Synthesis of Polycarbonate from DPC

Diphenyl Carbonate (DPC) Bisphenol A

Melt
Polycondensation

Polymerization “\Release
\

\
Polycarbonate Polymer

\

Phenol (byproduct)

Click to download full resolution via product page

Caption: Transesterification of DPC and Bisphenol A to form polycarbonate.
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Other Applications

Beyond polycarbonates, DPC is used as:

» A Carbonyl Source: It serves as a safe and efficient carbonylating agent for synthesizing
other valuable compounds, such as cyclic carbonates from vicinal diols.[6]

e A Solvent and Plasticizer: In its molten state, it can act as a solvent for materials like
nitrocellulose.[3][5]

e An Intermediate: It is used in the synthesis of agrochemicals and other fine chemicals.[2][3]

Experimental Protocols
General Procedure for Organocatalytic Synthesis of
Cyclic Carbonates

A practical and highly efficient method for synthesizing cyclic carbonates using DPC as a
phosgene replacement has been developed.[6] The protocol uses the organocatalyst 1,5,7-
triazabicyclo[4.4.0]dec-5-ene (TBD).[6]

Methodology:

e To a solution of diphenyl carbonate (1.0 equiv, e.g., 0.50 mmol, 0.11 g) and a vicinal diol
(1.1 equiv, e.g., 0.55 mmol) in 2-Me-THF (0.8 mL), add TBD (2.0 mol %, e.g., 0.010 mmaol,
1.4 mq).[6]

« Stir the resulting mixture in an oil bath at the specified temperature.[6]

o Monitor the reaction for completion using Thin Layer Chromatography (TLC) or *H NMR
spectroscopy.[6]

» Upon completion, quench the reaction by adding one drop of acetic acid to the mixture.[6]

 Purify the crude product directly via flash column chromatography on silica gel (e.g., using a
hexanes/ethyl acetate gradient from 9:1 to 4:1) to yield the desired cyclic carbonate.[6]
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General Workflow for DPC Synthesis and Characterization

Start: Select Synthesis Route
(e.g., Transesterification)

Reaction Setup:
- Charge reactor with reactants (Phenol, DMC)
- Add catalyst
- Set temperature and pressure

A

I
IAdjust Conditions
I

Reaction Complete

Workup & Isolation:
- Quenching
- Extraction

- Solvent Removal

Purification:
- Recrystallization
- Distillation
- Column Chromatography

Final Product:
Pure Diphenyl Carbonate

Click to download full resolution via product page

Caption: A typical workflow for the synthesis and analysis of DPC.
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Safety, Handling, and Toxicity

Researchers must handle diphenyl carbonate with appropriate safety precautions due to its
potential hazards.

Table 4: Hazard and Toxicity Data

) Classification/Note
Metric Value Source(s)
s

Harmful if swallowed.

GHS Hazard Toxic to aquatic life
H302, H411 _ _ [5][15][18][22][23]
Statements with long lasting
effects.
Signal Word Warning [51[22][23]
Acute toxicity, oral
Oral LD50 (Rat) 1500 mg/kg [9][10][15]
(Category 4)

Not classified as a

. skin irritant, though
Dermal LD50 (Rabbit)  >2000 mg/kg ) ) [9][10]
abrasive damage is

possible.
o Not irritating to the May cause transient
Eye Irritation ] ) ) ) [9][10]
eye in rabbit studies. discomfort.

Handling and Personal Protective Equipment (PPE)

» General Handling: Avoid all personal contact, including the inhalation of dust.[10] Use in a
well-ventilated area with local exhaust ventilation.[2][22] Avoid dust formation and
accumulation.[22][23]

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved goggles.[23]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or chemical-
resistant suit.[10][23] When handling molten material, use heat-resistant gloves.[10]
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o Respiratory Protection: For nuisance exposures or where dust is generated, use a P95 (US)
or P1 (EU) particle respirator.[23]

o Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and incompatible
materials such as strong oxidizing agents.[2][10][12] Keep containers tightly closed.[2]

First Aid Measures

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[2][22][23]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[2][22][23]

o Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated
clothing.[2][22][23]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[2][22]

Conclusion

Diphenyl carbonate is a compound of significant industrial and academic interest. Its role as a
safer alternative to phosgene in polycarbonate production highlights the shift towards greener
chemical processes. For researchers, a thorough understanding of its physical properties,
reactivity, synthesis protocols, and safety requirements is essential for its effective and safe
utilization in the laboratory and beyond. The data and protocols summarized in this guide serve
as a foundational resource for professionals engaged in polymer science, organic synthesis,
and materials development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091730?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

